Cas no 106692-36-8 (N-3-(2-oxopyrrolidin-1-yl)propylacetamide)

N-3-(2-oxopyrrolidin-1-yl)propylacetamide structure
106692-36-8 structure
Product Name:N-3-(2-oxopyrrolidin-1-yl)propylacetamide
CAS No:106692-36-8
MF:C9H16N2O2
MW:184.235542297363
MDL:MFCD24388096
CID:219644
PubChem ID:129397
Update Time:2025-04-19

N-3-(2-oxopyrrolidin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[3-(2-oxo-1-pyrrolidinyl)propyl]-
    • N-(3-acetamidopropyl)pyrrolidin-2-one
    • N-[3-(2-oxopyrrolidin-1-yl)propyl]acetamide
    • Acetamide, N-(3-(2-oxo-1-pyrrolidinyl)propyl)-
    • Acisoga
    • N-3-(2-oxopyrrolidin-1-yl)propylacetamide
    • EN300-248975
    • N-(3-acetylaminopropyl)pyrrolidin-2-one
    • CHEBI:133185
    • SCHEMBL425352
    • 106692-36-8
    • N-(3-acetamidopropyl) pyrrolidin-2-one
    • N-acetylisoputreanine-gamma-lactam
    • DTXSID60147728
    • MDL: MFCD24388096
    • Inchi: 1S/C9H16N2O2/c1-8(12)10-5-3-7-11-6-2-4-9(11)13/h2-7H2,1H3,(H,10,12)
    • InChI Key: OAUYENAPBFTAQT-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1CCCNC(C)=O

Computed Properties

  • Exact Mass: 184.12128
  • Monoisotopic Mass: 184.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: -0.5
  • Topological Polar Surface Area: 49.4Ų

Experimental Properties

  • Density: 1.088
  • Boiling Point: 440.8°C at 760 mmHg
  • Flash Point: 220.4°C
  • Refractive Index: 1.49
  • PSA: 49.41
  • LogP: 0.91320

N-3-(2-oxopyrrolidin-1-yl)propylacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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106692-36-8 95%
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Enamine
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Enamine
EN300-248975-10.0g
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Enamine
EN300-248975-1g
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